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Compound of Interest

Compound Name: Diglyme-d14

Cat. No.: B569441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Diglyme-d14 with alternative deuterated

solvents, supported by experimental data and detailed protocols. The information is intended to

assist researchers in selecting the appropriate solvent for their specific experimental needs,

with a focus on applications in organic synthesis and electrochemistry.

Executive Summary
Diglyme-d14 (bis(2-methoxyethyl) ether-d14) is a deuterated aprotic solvent with a high boiling

point and excellent chemical stability. Its primary applications are as a solvent in Nuclear

Magnetic Resonance (NMR) spectroscopy, particularly for high-temperature experiments, and

as an electrolyte component in battery research. This guide presents a comparative analysis of

Diglyme-d14 against other commonly used deuterated solvents, such as 1,2-

dimethoxyethane-d10 (DME-d10) and tetrahydrofuran-d8 (THF-d8). While direct quantitative

comparisons of reaction yields and kinetics in Diglyme-d14 are limited in publicly available

literature, this guide compiles available data, primarily from electrochemical studies, and

provides general protocols for its use in organic reactions and NMR spectroscopy.
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A clear understanding of the physical and chemical properties of a solvent is crucial for

experimental design. The following table summarizes the key properties of Diglyme-d14 and

its non-deuterated counterpart, Diglyme, along with a common alternative, DME.

Property Diglyme-d14 Diglyme DME

Molecular Formula C6D14O3 C6H14O3 C4H10O2

Molecular Weight (

g/mol )
148.26[1] 134.17[2] 90.12

Boiling Point (°C) 162[3] 162 85

Melting Point (°C) -68[3] -68 -58

Density (g/mL) ~0.95 0.945 0.868

Viscosity (cP at 20°C) Not readily available 1.089[2] 0.455

Comparative Performance in Experimental
Applications
Electrochemistry: Battery Research
Glyme-based electrolytes, including those with Diglyme, have been extensively studied for their

potential in next-generation lithium and sodium-ion batteries.[4][5] The choice of solvent

significantly impacts the ionic conductivity, ion association, and overall battery performance.

A comparative study on the molar conductivity of lithium salts in Diglyme versus DME revealed

important differences in their transport properties.[6][7][8] The data indicates that while DME

generally exhibits higher ionic conductivity due to its lower viscosity, the association of ions in

Diglyme can be influenced by the specific salt used.

Table: Molar Conductivity of Lithium Salts in Diglyme vs. DME at 298.15 K[6][7][8]
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Electrolyte System
Limiting Molar
Conductivity (Λ₀) in DME
(S cm² mol⁻¹)

Limiting Molar
Conductivity (Λ₀) in
Diglyme (S cm² mol⁻¹)

LiTf 103.8 54.2

LiTFSI 98.9 50.1

This data is for the non-deuterated solvents but provides a strong indication of the expected

behavior for their deuterated analogs.

The higher viscosity of Diglyme compared to DME leads to lower ionic mobility and

consequently lower limiting molar conductivity.[8] However, the chelating ability of Diglyme with

cations can influence ion pair formation and dissociation, affecting the overall conductivity at

different concentrations.

Organic Synthesis: Grignard Reactions
Diglyme is a suitable solvent for Grignard reactions, particularly when a higher boiling point

than THF or diethyl ether is required.[9] Its ability to solvate the magnesium cation can facilitate

the reaction. While specific yield comparisons using Diglyme-d14 are not readily available, the

general principles of using Diglyme apply. Inferior results in some Grignard reactions using

diglyme have been rationalized by the high energy required to displace the strongly

coordinating solvent from the reaction intermediates.[9]

Experimental Protocols
Protocol 1: General Procedure for a Grignard Reaction
using Diglyme
This protocol outlines the general steps for preparing a Grignard reagent and its subsequent

reaction, where Diglyme can be used as the solvent.

Materials:

Magnesium turnings

Organic halide (e.g., bromobenzene)
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Anhydrous Diglyme

Iodine crystal (as an initiator)

Carbonyl compound (e.g., benzaldehyde)

Apparatus for inert atmosphere reaction (e.g., Schlenk line or nitrogen-filled glovebox)

Procedure:

Activation of Magnesium: Place magnesium turnings in a flame-dried, three-necked flask

equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Add a small crystal

of iodine.

Initiation: Add a small portion of the organic halide dissolved in anhydrous Diglyme to the

magnesium. The disappearance of the iodine color and the appearance of turbidity indicate

the initiation of the reaction.

Formation of Grignard Reagent: Add the remaining organic halide solution dropwise at a rate

that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at

reflux for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

Reaction with Electrophile: Cool the Grignard reagent to the desired reaction temperature

(e.g., 0 °C). Add the carbonyl compound dissolved in anhydrous Diglyme dropwise.

Quenching and Work-up: After the reaction is complete, quench the reaction by slowly

adding a saturated aqueous solution of ammonium chloride. Extract the product with an

appropriate organic solvent (e.g., diethyl ether). Dry the organic layer over anhydrous

sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by a suitable method, such as column chromatography

or distillation.

Protocol 2: Standard Procedure for NMR Sample
Preparation
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This protocol provides a step-by-step guide for preparing a sample for NMR analysis using a

deuterated solvent like Diglyme-d14.

Materials:

Analyte (solid or liquid)

Deuterated solvent (e.g., Diglyme-d14)

NMR tube (e.g., 5 mm)

Pasteur pipette and filter plug (e.g., cotton or glass wool)

Vortex mixer

Procedure:

Weighing the Sample: For a standard 5 mm NMR tube, weigh approximately 5-25 mg of a

solid sample or use 1-2 drops of a liquid sample.[3]

Dissolving the Sample: Add approximately 0.6-0.7 mL of the deuterated solvent to the

sample in a small vial.[10]

Ensuring Homogeneity: Vortex the vial to ensure the sample is completely dissolved.

Filtering the Sample: To remove any particulate matter, filter the solution through a Pasteur

pipette with a small plug of cotton or glass wool directly into the NMR tube.[11] This step is

crucial for obtaining high-resolution spectra.

Capping and Labeling: Cap the NMR tube securely and label it clearly.

Instrument Insertion: The sample is now ready for insertion into the NMR spectrometer.
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Caption: Workflow for a typical Grignard reaction using Diglyme as a solvent.
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Caption: Logical workflow for selecting a deuterated solvent for an experiment.
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Caption: Factors influencing the performance of Diglyme-based battery electrolytes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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